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Compound of Interest

Compound Name: Bictegravir-d5

Cat. No.: B15622781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers and availability

of Bictegravir-d5, a deuterated stable isotope-labeled internal standard for the HIV-1 integrase

inhibitor, Bictegravir. This document is intended for research, scientific, and drug development

professionals who require a reliable source of Bictegravir-d5 for bioanalytical method

development, validation, and pharmacokinetic studies.

Introduction to Bictegravir-d5
Bictegravir-d5 is a synthetic, non-radioactive, isotopically labeled version of Bictegravir where

five hydrogen atoms have been replaced by deuterium. This modification results in a molecule

with a higher molecular weight but with nearly identical chemical and physical properties to the

parent drug.[1][2] This characteristic makes Bictegravir-d5 an ideal internal standard for

quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).[3][4]

The use of a stable isotope-labeled internal standard is considered the gold standard in

bioanalytical assays as it effectively compensates for variability in sample preparation,

chromatographic separation, and mass spectrometric detection, thereby ensuring the accuracy

and precision of the results.[1][5]

Commercial Availability
Bictegravir-d5 is available from several commercial suppliers specializing in research

chemicals and stable isotopes. The availability, purity, and formulation may vary between
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suppliers. Below is a summary of some of the key suppliers and their product specifications.

Supplier
Product
Name

Catalog
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Purity
Isotopic
Enrichm
ent

Stock
Status/
Availabi
lity

MedChe

mExpres

s

Bictegrav

ir-d5

HY-

17605S

C₂₁H₁₃D₅

F₃N₃O₅
454.41 - - Inquire

Simson

Pharma

Limited

Bictegrav

ir-D5

B113001

2

Not

Available
454.41 - -

Custom

Synthesi

s

BOC

Sciences

Bictegrav

ir-[d5]

BLP-

003457

C₂₁H₁₃D₅

F₃N₃O₅
454.41 >98% - Inquire

Sussex

Research

Laborator

ies Inc.

Bictegrav

ir-d5
SI020140

C₂₁H₁₃D₅

F₃N₃O₅
454.4

>95%

(HPLC)
>95% Inquire

Pharmaffi

liates

Bictegrav

ir-d5

PA STI

088757

C₂₁H₁₃D₅

F₃N₃O₅
454.42 - -

Please

enquire

Note: The CAS number for unlabeled Bictegravir is 1611493-60-7. The CAS number for

Bictegravir-d5 is often not provided by suppliers.[2][5]

Experimental Protocol: Quantification of Bictegravir
in Human Plasma using Bictegravir-d5 Internal
Standard by LC-MS/MS
The following is a representative experimental protocol for the quantification of Bictegravir in

human plasma using Bictegravir-d5 as an internal standard. This method is adapted from

published bioanalytical procedures.[4][6]

1. Materials and Reagents:
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Bictegravir analytical standard

Bictegravir-d5 (internal standard)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

2. Preparation of Stock and Working Solutions:

Bictegravir Stock Solution (1 mg/mL): Accurately weigh and dissolve Bictegravir in an

appropriate solvent (e.g., DMSO or methanol).

Bictegravir-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

Bictegravir-d5 in the same solvent as the analyte.

Working Solutions: Prepare serial dilutions of the Bictegravir stock solution in a suitable

solvent mixture (e.g., 50:50 acetonitrile:water) to create calibration standards and quality

control (QC) samples. Prepare a working solution of Bictegravir-d5 at an appropriate

concentration.

3. Sample Preparation (Protein Precipitation):

To a 50 µL aliquot of human plasma in a microcentrifuge tube, add the Bictegravir-d5
internal standard working solution.

Add 150 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 30 seconds.

Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.
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4. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid

chromatography (HPLC or UHPLC) system.

Column: A C18 reversed-phase column (e.g., Kinetex EVO C18, 50 × 3.0 mm, 5 µm).[6]

Mobile Phase: An isocratic or gradient elution using a mixture of acetonitrile and water with

a modifier like 0.1% formic acid. A typical isocratic mobile phase could be 80:20

acetonitrile:water with 0.1% formic acid.[6]

Flow Rate: A flow rate suitable for the column dimensions (e.g., 0.5 mL/min).

Injection Volume: 5-10 µL.

Mass Spectrometer (MS) System: A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Bictegravir: m/z 450.1 → 289.1[6]

Bictegravir-d5: The precursor ion will be approximately 5 Da higher than Bictegravir

(e.g., m/z 455.1), and the product ion may be the same or shifted depending on the

fragmentation pattern. The exact transition should be optimized.

5. Data Analysis:

Integrate the peak areas of the analyte (Bictegravir) and the internal standard (Bictegravir-
d5).

Calculate the peak area ratio of the analyte to the internal standard.
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Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards using a weighted linear regression model.

Determine the concentration of Bictegravir in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Workflow and Logical Diagrams
The following diagrams illustrate the general workflow for a bioanalytical assay using a

deuterated internal standard and the logical relationship in the quantification process.
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Bioanalytical Assay Workflow Using a Deuterated Internal Standard
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Caption: Bioanalytical workflow for Bictegravir quantification.
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Logical Relationship for Quantification

Analyte Peak Area
(Bictegravir)

Peak Area Ratio
(Analyte / IS)

IS Peak Area
(Bictegravir-d5)

Calibration Curve
(Ratio vs. Concentration)

Final Concentration
of Bictegravir

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK
[dmpkservice.wuxiapptec.com]

3. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results
from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15622781?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622781?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/The_Critical_Role_of_Deuterated_Internal_Standards_in_Bioanalytical_Method_Validation_A_Comparative_Guide.pdf
https://dmpkservice.wuxiapptec.com/articles/404-internal-standards-in-lc-ms-bioanalysis-which-when-and-how/
https://dmpkservice.wuxiapptec.com/articles/404-internal-standards-in-lc-ms-bioanalysis-which-when-and-how/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4540727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4540727/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. researchgate.net [researchgate.net]

5. scispace.com [scispace.com]

6. Development and validation of LC-MS/MS method for quantification of bictegravir in
human plasma and its application to an intracellular uptake study - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Suppliers and Availability of Bictegravir-d5:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622781#commercial-suppliers-and-availability-of-
bictegravir-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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